N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4,5-trimethylbenzenesulfonamide
CAS No.: 518319-89-6
Cat. No.: VC21495073
Molecular Formula: C26H24N2O5S
Molecular Weight: 476.5g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 518319-89-6 |
|---|---|
| Molecular Formula | C26H24N2O5S |
| Molecular Weight | 476.5g/mol |
| IUPAC Name | N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylphenyl)sulfonylpyridine-4-carboxamide |
| Standard InChI | InChI=1S/C26H24N2O5S/c1-15-12-17(3)24(13-16(15)2)34(31,32)28(26(30)20-8-10-27-11-9-20)21-6-7-23-22(14-21)25(18(4)29)19(5)33-23/h6-14H,1-5H3 |
| Standard InChI Key | COMAHGZIVLNOKB-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1C)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)C(=O)C4=CC=NC=C4)C |
| Canonical SMILES | CC1=CC(=C(C=C1C)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)C(=O)C4=CC=NC=C4)C |
Introduction
Chemical Formula and Molecular Weight
Given the complexity of the molecule, its chemical formula would likely be a combination of the benzofuran, isonicotinoyl, and sulfonamide components. The molecular weight can be estimated by summing the atomic masses of its constituent atoms.
| Component | Molecular Formula | Molecular Weight (g/mol) |
|---|---|---|
| Benzofuran Core | C9H6O | 134.14 |
| Acetyl Group | C2H2O | 42.04 |
| Methyl Group | CH3 | 14.03 |
| Isonicotinoyl Group | C6H4N2O | 120.11 |
| Sulfonamide Group with 2,4,5-Trimethylbenzene | C9H11NO3S | 213.26 |
Estimated Molecular Formula and Weight
The estimated molecular formula for N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4,5-trimethylbenzenesulfonamide would be C29H28N2O6S, with an estimated molecular weight of approximately 548.61 g/mol.
Synthesis and Preparation
The synthesis of such a compound would typically involve multiple steps, including the formation of the benzofuran core, introduction of the acetyl and methyl groups, and coupling with the isonicotinoyl and sulfonamide moieties. Specific synthesis routes might involve palladium-catalyzed cross-coupling reactions or nucleophilic substitution reactions.
Safety and Handling
Given the complexity and potential bioactivity of this compound, handling should be done with caution, using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.
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